Cas no 18529-64-1 (Neuraminic acid,N-acetyl-, 8-acetate)

• Product Name: Neuraminic acid,N-acetyl-, 8-acetate
• CAS No: 18529-64-1
• MF: C₁₃H₂₁NO₁₀
• MW: 351.30654501915
• CID: 217958
• PubChem ID: 167727
• Update Time: 2025-04-19

Neuraminic acid,N-acetyl-, 8-acetate Chemical and Physical Properties

Names and Identifiers

• Neuraminic acid,N-acetyl-, 8-acetate
• 8-O-acetyl-N-acetylneuraminic acid
• 8-O-Acetyl-3,5-dideoxy-5-[(1-hydroxyethylidene)amino]non-2-ulopyranosonic acid
• 18529-64-1
• SCHEMBL6046359
• (2S,4S,5R,6R)-5-acetamido-6-[(1S,2R)-2-acetyloxy-1,3-dihydroxypropyl]-2,4-dihydroxyoxane-2-carboxylic acid
• D-glycero-D-galacto-2-Nonulosonic acid, 5-(acetylamino)-3,5-dideoxy-, 8-acetate
• 8-Anana
• DTXSID50939952

• Inchi： 1S/C13H21NO10/c1-5(16)14-9-7(18)3-13(22,12(20)21)24-11(9)10(19)8(4-15)23-6(2)17/h7-11,15,18-19,22H,3-4H2,1-2H3,(H,14,16)(H,20,21)/t7-,8+,9+,10+,11+,13-/m0/s1
• InChI Key： PPOPOQUIFLBQOB-GRRZBWEESA-N
• SMILES： O1[C@](C(=O)O)(C[C@@H]([C@H]([C@@H]1[C@@H]([C@@H](CO)OC(C)=O)O)NC(C)=O)O)O

Computed Properties

• Exact Mass: 351.117
• Monoisotopic Mass: 351.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 183Ų

Experimental Properties

• Density: 1.55
• Boiling Point: 758.2°Cat760mmHg
• Flash Point: 412.3°C
• Refractive Index: 1.58